Cas no 1713463-28-5 (1-(3-(Piperidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-(Piperidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1713463-28-5
• MF: C₁₃H₁₅N₅O₂
• MW: 273.2905
• CID: 5058098
• Update Time: 2022-06-07

1-(3-(Piperidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Piperidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• 1-(3-Piperidin-1-yl-pyrazin-2-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C13H15N5O2/c19-13(20)10-8-18(9-16-10)12-11(14-4-5-15-12)17-6-2-1-3-7-17/h4-5,8-9H,1-3,6-7H2,(H,19,20)
• InChI Key： ORNIBVKGHFIQST-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])N(C([H])=N1)C1C(=NC([H])=C([H])N=1)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 1
• Topological Polar Surface Area: 84.1